2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate

• CAS: 35340-44-4

Core Science & Biosynthesis

In-Depth Technical Guide: Molecular Architecture and Physicochemical Profiling of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate

Executive Summary

As a Senior Application Scientist, I approach the molecular design of functional monomers not merely as static chemical structures, but as dynamic, causal systems. The compound 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate —commonly referred to in polymer chemistry as Diethylene Glycol Monoacrylate Phosphate (DEGAP) —is a highly specialized bifunctional monomer. It bridges the gap between rapid free-radical polymerization and robust ionic substrate chelation.

This whitepaper deconstructs its physicochemical properties, explains the structural causality behind its performance, and provides self-validating experimental workflows for its application in advanced adhesives, dental composites, and biocoatings.

Molecular Architecture & Mechanistic Causality

DEGAP (Molecular Formula: C₇H₁₃O₇P) is engineered with three distinct functional domains. Every moiety serves a specific, causal purpose in interfacial chemistry:

• The Acrylate Moiety (prop-2-enoate): Unlike methacrylates (e.g., HEMA-P), the lack of an alpha-methyl group in the acrylate moiety reduces steric hindrance. This results in a significantly higher propagation rate constant ( kp​ ) during free-radical polymerization, ensuring rapid covalent network formation under UV or thermal initiation.

• The Diethylene Glycol (DEG) Spacer: The inclusion of an ether linkage (-O-) in the spacer is a critical design choice. It provides rotational freedom and lowers the glass transition temperature ( Tg​ ) of the resulting polymer network. Furthermore, the hydrophilicity of the DEG spacer enhances the monomer's ability to penetrate wet, polar substrates (such as acid-etched dentin or hydrogels) compared to rigid alkyl spacers[1].

• The Phosphonooxy Group (Phosphate): This terminal group acts as a potent adhesion promoter. The dihydrogen phosphate group ( −O-PO(OH)2​ ) undergoes ionic chelation with metal cations (e.g., Ca²⁺ in hydroxyapatite, Ti⁴⁺ in titanium implants). Its acidic nature also allows it to self-etch mild substrates, eliminating the need for separate phosphoric acid treatments[2].

Caption: Structure-Function Relationship of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate.

Physicochemical Profiling

Understanding the baseline properties of DEGAP is essential for formulation stability. The highly polar phosphate tail and the moderately polar acrylate head create an amphiphilic character that requires precise solvent management.

Table 1: Physicochemical Profile & Mechanistic Implications

Property	Value	Mechanistic Implication
Molecular Formula	C₇H₁₃O₇P	Defines the stoichiometric boundaries for formulation.
Molecular Weight	240.15 g/mol	Low MW allows for high mobility and rapid diffusion into microporous substrates.
pKa₁ / pKa₂ (approx.)	~1.8 / ~6.8	First proton acts as a strong self-etchant; second proton participates in ionic crosslinking.
Solubility Profile	Water, EtOH, Acetone	Amphiphilic nature requires careful solvent selection to prevent phase separation.
Polymerization Type	Free-Radical (Acrylate)	Faster propagation rate ( kp​ ) than methacrylates, but higher volumetric shrinkage.

Self-Validating Experimental Protocols

In applied research, a protocol is only as good as its built-in validation mechanisms. The following workflow details the integration of DEGAP into a UV-curable adhesive system, emphasizing causality and self-correction.

Protocol: Formulation and UV-Initiated Polymerization of DEGAP-based Adhesives

Objective: To formulate a DEGAP-functionalized resin and validate its polymerization kinetics and interfacial adhesion.

• Step 1: Monomer Blending (Compatibilization)

  • Action: Blend 10 wt% DEGAP with 60 wt% Bis-GMA and 30 wt% TEGDMA. Add 50 wt% ethanol/water (80:20) as a solvent.

  • Causality: Bis-GMA provides structural integrity, while TEGDMA reduces viscosity. The ethanol/water solvent is crucial; without it, the highly polar DEGAP will phase-separate from the hydrophobic Bis-GMA.

  • Validation Checkpoint: Monitor the solution via Dynamic Light Scattering (DLS) or visual inspection.

  • Self-Correction: If the solution is turbid (indicating phase separation), titrate additional ethanol until optical clarity is achieved.

• Step 2: Photoinitiator Integration

  • Action: Incorporate 0.5 wt% Camphorquinone (CQ) and 1.0 wt% Ethyl 4-(dimethylamino)benzoate (EDMAB).

  • Causality: CQ absorbs at 468 nm, and EDMAB acts as a co-initiator (hydrogen donor) to generate free radicals.

• Step 3: Substrate Application & Solvent Evaporation

  • Action: Apply the formulation to a calcium-rich substrate (e.g., hydroxyapatite). Air-dry gently for 15 seconds.

  • Causality: Evaporation removes the ethanol/water, driving the phosphate groups into direct ionic contact with the Ca²⁺ ions to form stable calcium-phosphate salts[2].

• Step 4: Photopolymerization & Kinetic Validation

  • Action: Irradiate at 468 nm (1000 mW/cm²) for 20 seconds.

  • Validation Checkpoint (Degree of Conversion - DC): Analyze the cured film using ATR-FTIR. Calculate the ratio of the aliphatic C=C peak (1636 cm⁻¹) to the internal standard C=O peak (1715 cm⁻¹).

  • Self-Correction: If DC < 65%, oxygen inhibition has likely quenched the surface radicals. Purge the curing chamber with N₂ gas or increase the irradiance.

Caption: Step-by-step experimental workflow with integrated self-validation checkpoints.

References

• [1] Title: The effect of ethylene glycol methacrylate phosphate in PEG hydrogels on mineralization and viability of encapsulated hMSCs | Source: PubMed (nih.gov) | URL:[Link]

• [2] Title: Chemical structure and properties of HEMA-P | Download Table | Source: ResearchGate | URL:[Link]

Sources

• 1. The effect of ethylene glycol methacrylate phosphate in PEG hydrogels on mineralization and viability of encapsulated hMSCs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Solubility Profile and Solvation Dynamics of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate: A Technical Guide

An in-depth technical analysis of the solubility profile and solvation thermodynamics of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate.

Introduction and Molecular Anatomy

2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate—commonly referred to in industrial and biomedical literature as diethylene glycol monoacrylate phosphate (DEGAP)—is a specialty bifunctional monomer. It is engineered to bridge the gap between organic polymer networks and inorganic substrates. Its unique solubility profile dictates its efficacy in applications ranging from dental adhesives and anti-corrosion coatings to biomineralizing hydrogels for bone tissue engineering[1][2].

To understand its solubility, one must deconstruct its molecular anatomy into three distinct thermodynamic domains:

• The Phosphate Headgroup ( −O-PO3​H2​ ): A highly polar, ionizable moiety. It acts as a potent hydrogen-bond donor and acceptor. Its ionization state is strictly pH-dependent, driving extreme aqueous solubility under physiological conditions.

• The Diethylene Glycol (DEG) Spacer ( −CH2​CH2​-O-CH2​CH2​- ): The ether oxygen within this spacer provides an additional hydrogen-bond acceptor site. Compared to shorter analogs like ethylene glycol methacrylate phosphate (HEMA-phosphate), the DEG spacer introduces greater rotational flexibility, reducing the entropic penalty of solvation and enhancing miscibility in both water and polar organic solvents[2][3].

• The Acrylate Tail ( −O-C(=O)-CH=CH2​ ): A lipophilic, polymerizable group that facilitates van der Waals interactions with organic solvents, preventing the molecule from being exclusively hydrophilic.

Structural domains of the molecule and their direct causality on solvation.

Empirical Solubility Profile

Because of its amphiphilic nature, 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate exhibits a broad solubility spectrum. The phosphate ester linkage, while highly polar, is stabilized in less polar media by the ester and ether moieties, which prevent total phase separation in mixed solvent systems[4].

Table 1: Solubility Profile across Standard Solvent Classes (at 298.15 K)

Solvent Class	Specific Solvents	Solubility Descriptor	Thermodynamic Rationale
Aqueous	Water, Aqueous Buffers (pH > 2)	Miscible / Highly Soluble	Ionization of the phosphate group ( −PO32−​ at pH 7.4) drives massive hydration via ion-dipole interactions.
Polar Protic	Methanol, Ethanol, Isopropanol	Miscible	Strong hydrogen bonding between the solvent hydroxyls and the solute's phosphate/ether oxygens.
Polar Aprotic	DMF, DMSO, THF, Acetone	Highly Soluble	The DEG spacer and acrylate tail interact favorably via dipole-dipole and dispersion forces.
Halogenated	Dichloromethane, Chloroform	Soluble	Moderate polarity of the solvent accommodates the amphiphilic structure, though dimer formation via phosphate H-bonding may occur.
Non-Polar	Hexane, Toluene, Heptane	Sparingly Soluble to Insoluble	The high cohesive energy density of the phosphate headgroup causes solute self-association (aggregation) rather than solvation.

pH-Dependent Aqueous Solvation Dynamics

The solubility of this monomer in water is not static; it is a dynamic function of the solvent's pH. The phosphate group typically possesses two pKa values (pKa₁ ≈ 1.5–2.0, pKa₂ ≈ 6.5–7.0).

• Acidic Media (pH < 2): The molecule is fully protonated. While still water-soluble due to the DEG spacer, its partition coefficient ( logP ) shifts toward organic phases. This is critical when formulating acidic primers for dental adhesives[3].

• Physiological Media (pH 7.4): The molecule exists primarily as a mono- or di-anion. The electrostatic repulsion between ionized headgroups prevents solute aggregation, maximizing aqueous solubility. This state is heavily exploited in the biomineralization of poly(ethylene glycol) hydrogels, where the anionic phosphate groups nucleate calcium ions ( Ca2+ ) to form hydroxyapatite[2].

Experimental Methodology: Isothermal Saturation Protocol

To generate highly accurate, self-validating solubility data for phosphate acrylates, the Isothermal Saturation Method coupled with High-Performance Liquid Chromatography (HPLC) is the gold standard[5][6]. This method ensures that thermodynamic equilibrium is reached, preventing false readings from supersaturation.

Step-by-Step Protocol

• Solvent Preparation: Dispense 50 mL of the target solvent into a 100 mL jacketed glass vessel equipped with a reflux condenser to prevent solvent volatilization[7].

• Solute Addition: Introduce an excess amount of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate into the solvent to ensure a solid-liquid phase boundary is maintained.

• Isothermal Equilibration: Place the vessel in a thermostated water bath controlled to ±0.1 K. Agitate the mixture using a magnetic stirrer for 72 hours. Causality note: 72 hours is required for bulky amphiphilic monomers to overcome localized micellization and reach true thermodynamic equilibrium.

• Phase Separation: Cease agitation and allow the suspension to settle for 2 hours at the constant target temperature. Extract the supernatant using a pre-warmed/pre-cooled syringe equipped with a 0.22 µm PTFE filter.

• Quantification: Dilute the filtered aliquot immediately into the HPLC mobile phase (e.g., Acetonitrile/Water with 0.1% Phosphoric acid to suppress solute ionization during column transit) and quantify via UV detection at 210 nm (targeting the acrylate π→π∗ transition).

Workflow for the isothermal saturation method used in solubility determination.

Implications in Formulation and Drug Development

Understanding the solubility of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate is paramount for advanced material formulation:

• Adhesion Promoters: The esterification of phosphonic acids with hydroxyalkyl methacrylates/acrylates greatly improves their solubility in less polar resin matrices (like BisGMA or TEGDMA)[4]. The DEG spacer ensures the monomer remains miscible in the bulk adhesive while the phosphate group migrates to the substrate interface to bond with metal oxides or tooth dentin[3].

• Biomaterials & Hydrogels: In the synthesis of 3D hydrogels, the monomer's high aqueous solubility allows it to be uniformly copolymerized with acrylamide and poly(ethylene glycol fumarate) in water. Post-polymerization, the immobilized phosphate groups serve as highly efficient, localized nucleation sites for calcium phosphate biomineralization, mimicking natural bone formation[2].

References

• US6025098A - Photosensitive composition and photosensitive... Google Patents.

• Fabrication of hybrid composites based on biomineralization of phosphorylated poly(ethylene glycol) hydrogels. Journal of Materials Research, Cambridge University Press. Available at:[Link]

• The importance of size-exclusion characteristics of type I collagen in bonding to dentin matrices. PubMed Central (PMC). Available at:[Link]

• WO2013173319A1 - Acrylic adhesion promoters comprising phosphonic acid and acrylic acid ester groupings. Google Patents.

• Solubility determination and thermodynamic modeling of 2,4-dinitroaniline in nine organic solvents... Journal of Molecular Liquids. Available at:[Link]

Sources

• 1. US6025098A - Photosensitive composition and photosensitive rubber plate - Google Patents [patents.google.com]
• 2. Fabrication of hybrid composites based on biomineralization of phosphorylated poly(ethylene glycol) hydrogels | Journal of Materials Research | Cambridge Core [cambridge.org]
• 3. The importance of size-exclusion characteristics of type I collagen in bonding to dentin matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2013173319A1 - Acrylic adhesion promoters comprising phosphonic acid and acrylic acid ester|groupings - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis and Characterization of Dual-Network Hydrogels Utilizing 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate

Executive Summary & Mechanistic Rationale

The engineering of advanced hydrogels for tissue engineering, drug delivery, and soft robotics requires crosslinkers that provide both structural integrity and dynamic responsiveness. 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate (often referred to as diethylene glycol monoacrylate phosphate) serves as a highly versatile, bifunctional building block.

The molecule features a terminal prop-2-enoate (acrylate) group that participates in rapid free-radical polymerization to form a robust covalent backbone. Simultaneously, the pendant phosphonooxy ( −O−PO3​H2​ ) group acts as a powerful anionic ligand for dynamic physical crosslinking via multivalent metal coordination (e.g., Ca²⁺, Fe³⁺) ().

Causality in Molecular Design: The inclusion of the diethylene glycol (ethoxyethyl) spacer is a deliberate structural choice. Unlike rigid, short-chain phosphate acrylates (e.g., ), the flexible ether linkages increase the hydrophilicity of the monomer and decouple the bulky phosphate group from the polymer backbone. This steric freedom significantly enhances the binding affinity of the phosphate groups for metal cations, resulting in hydrogels with superior self-healing kinetics, tunable viscoelasticity, and enhanced biomineralization potential ().

Principles of Phosphate-Mediated Crosslinking

To ensure a self-validating and reproducible synthesis, one must account for the pH-dependent ionization of the phosphonooxy group. The phosphate monoester exhibits two pKa​ values ( pKa1​≈1.5 , pKa2​≈6.2 ).

• At pH < 2.0: The phosphate is fully protonated, preventing ionic crosslinking.

• At pH 7.4 (Physiological): The phosphate is fully deprotonated to a dianion ( −PO32−​ ), maximizing its coordination capacity with divalent (Ca²⁺) or trivalent (Fe³⁺) ions.

By synthesizing the primary covalent network at a neutral pH and subsequently introducing metal ions, researchers can trigger a secondary physical crosslinking event, transforming a soft, highly swollen gel into a tough, resilient elastomer.

Experimental Protocols

Protocol A: Synthesis of the Primary Covalent Network

Objective: To synthesize a primary polymer network via UV-initiated free-radical copolymerization, ensuring complete integration of the phosphonooxy pendant groups.

Materials:

• Primary Monomer: Acrylamide (AAm) or Poly(ethylene glycol) diacrylate (PEGDA)

• Functional Crosslinker: 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate

• Photoinitiator: Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP)

• Buffer: 1X PBS (pH 7.4)

Step-by-Step Methodology:

• Precursor Preparation: Dissolve the primary monomer (e.g., AAm, 20% w/v) and the phosphonooxy crosslinker (1–5% w/v) in 1X PBS.

• pH Adjustment (Critical Step): Measure the pH of the solution. The acidic phosphate groups will naturally lower the pH. Adjust the solution back to pH 7.4 using 1M NaOH. Causality: This ensures full deprotonation of the phosphate groups for downstream ionic crosslinking and prevents acid-catalyzed hydrolysis of the acrylate esters during storage.

• Initiator Addition: Add LAP photoinitiator to a final concentration of 0.1% w/v. Protect the solution from ambient light to prevent premature radical generation.

• Degassing: Purge the solution with Nitrogen ( N2​ ) gas for 10 minutes. Causality: Dissolved oxygen acts as a radical scavenger and will severely inhibit the propagation phase of the polymerization.

• Photopolymerization: Inject the precursor into a glass mold (e.g., 1 mm thickness). Irradiate with UV/Vis light (365 nm or 405 nm, 10 mW/cm²) for 3 minutes.

• System Validation: Perform Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy on a dried sample. The disappearance of the C=C stretching peak at 1630 cm−1 confirms successful covalent polymerization.

Protocol B: Secondary Physical Crosslinking (Metal Ion Coordination)

Objective: To induce dynamic physical crosslinking via metal-ligand coordination, creating a dual-network architecture.

Step-by-Step Methodology:

• Equilibration: Extract the primary hydrogel from the mold and wash it in deionized water for 24 hours (changing the water 3 times) to remove any unreacted monomers or residual initiator.

• Ion Incubation: Immerse the hydrogel in an aqueous solution of the chosen metal salt (e.g., 0.5 M CaCl2​ or 0.1 M FeCl3​ ) for 12–24 hours at room temperature.

• Macroscopic Observation: A visible contraction (deswelling) of the hydrogel will occur as the multivalent cations bridge the pendant phosphate groups, expelling water and increasing the network density.

• System Validation: Conduct a rheological frequency sweep (0.1 to 100 rad/s) using a parallel-plate rheometer. A significant increase in the storage modulus (G') compared to the primary gel validates the formation of the secondary ionic network.

Quantitative Data Summaries

Table 1: Hydrogel Formulation Parameters and Gelation Kinetics

Formulation ID	Primary Monomer	Phosphonooxy Crosslinker (mol%)	Photoinitiator (LAP)	UV Exposure Time	C=C Conversion (%)
Gel-Phos-1%	AAm (20% w/v)	1.0%	0.1% w/v	180 s	> 98%
Gel-Phos-3%	AAm (20% w/v)	3.0%	0.1% w/v	180 s	> 96%
Gel-Phos-5%	AAm (20% w/v)	5.0%	0.1% w/v	240 s	> 95%

Table 2: Mechanical and Rheological Properties Post-Ionic Crosslinking (Gel-Phos-5%)

Crosslinking Ion	Ionic Radius (Å)	Coordination Type	Storage Modulus (G')	Self-Healing Efficiency	Primary Application
None (Control)	N/A	None	~ 2.5 kPa	< 10%	Soft Tissue Models
Ca²⁺ (0.5 M)	1.00	Ionic Bridging	~ 45.0 kPa	~ 65%	Bone Tissue Engineering
Zn²⁺ (0.5 M)	0.74	Tetrahedral	~ 60.2 kPa	~ 75%	Wound Dressings
Fe³⁺ (0.1 M)	0.64	Octahedral	~ 120.5 kPa	> 90%	Load-bearing Joints

Visualizations of Workflows and Pathways

Workflow for synthesizing dual-crosslinked hydrogels using phosphonooxy-functionalized acrylates.

Mechanotransduction pathway triggered by phosphate-calcium coordination in tissue engineering.

References

• PubChem Compound Summary for CID 169406, 2-(Phosphonooxy)ethyl acrylate. National Center for Biotechnology Information (PubChem).[Link]

• Phosphates-Containing Interpenetrating Polymer Networks (IPNs) Acting as Slow Release Fertilizer Hydrogels (SRFHs) Suitable for Agricultural Applications. MDPI (Polymers).[Link]

• The two-step synthesis of poly(2-(phosphonooxy)ethyl methacrylate-stat-glycerol monomethacrylate). ResearchGate.[Link]

Application Note: Incorporating 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate into Dental Adhesive Resin Formulations

Audience: Researchers, Materials Scientists, and Formulation Chemists in Dental Product Development.

Introduction & Mechanistic Rationale

The development of "universal" and self-etch dental adhesives relies heavily on functional monomers capable of simultaneously demineralizing tooth structure and chemically bonding to it. 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate , commonly referred to as Diethylene Glycol Acrylate Phosphate (DEGAP), is a highly reactive phosphate ester monomer designed for this exact purpose[1].

Unlike traditional methacrylate-based monomers (such as 10-MDP), DEGAP utilizes a prop-2-enoate (acrylate) polymerizable group. Acrylates generally exhibit higher propagation rate constants than methacrylates, leading to rapid free-radical copolymerization and higher degrees of conversion within the short clinical curing windows (10–20 seconds)[1].

The molecular architecture of DEGAP is divided into three functional domains, each engineered with specific causality for adhesive success:

• The Acrylate Group (prop-2-enoate): Covalently crosslinks with the bulk resin matrix (Bis-GMA, TEGDMA, UDMA).

• The Diethylene Glycol Spacer (ethoxyethyl): Provides essential hydrophilicity and molecular flexibility. This allows the monomer to effectively wet the inherently moist dentin substrate and penetrate the collagen network[2].

• The Phosphate Group (phosphonooxy): Acts as the acidic etchant. In the presence of water, it ionizes to release protons (H⁺) that dissolve the smear layer and partially demineralize the underlying hydroxyapatite (HAp). Crucially, the remaining phosphate anions (-PO₄²⁻) form highly stable, insoluble calcium-phosphate salts with the calcium in HAp, establishing a primary chemical bond[3].

Diagram 1: Structural domains of DEGAP and their distinct functional interactions at the adhesive interface.

Formulation Strategy & Causality

To create a self-validating experimental system, the adhesive formulation must balance hydrophobicity (for long-term hydrolytic stability) with hydrophilicity (for initial dentin wetting and monomer ionization).

Causality of Solvents: The inclusion of water is an absolute necessity. Without water, the phosphonooxy group cannot ionize, rendering the monomer incapable of etching dentin or forming calcium salts[4]. However, water is immiscible with hydrophobic crosslinkers like Bis-GMA. Therefore, ethanol is incorporated as a co-solvent (water chaser) to prevent phase separation and lower the vapor pressure of the mixture, facilitating solvent evaporation during the clinical air-drying step[2].

Table 1: Standardized Experimental Adhesive Formulation

Component	Chemical Function / Causality	Concentration (wt%)
Bis-GMA	Hydrophobic crosslinker; provides mechanical strength to the hybrid layer.	30.0
TEGDMA	Reactive diluent; reduces the high viscosity of Bis-GMA to allow dentin infiltration.	15.0
HEMA	Wetting agent and co-solvent; prevents phase separation of water and base resins.	15.0
DEGAP	Functional monomer; etches the smear layer and chemically bonds to calcium.	15.0
Ethanol	Co-solvent; facilitates water evaporation during the air-thinning phase.	15.0
Deionized Water	Ionization medium; essential for the dissociation of the phosphate group.	9.0
CQ / EDMAB	Type II Photoinitiator system (Camphorquinone + Amine synergist).	0.5 / 0.5

Experimental Protocols

This workflow is designed as a self-validating system . By coupling Microtensile Bond Strength (µTBS) testing with Degree of Conversion (DC) analysis, researchers can isolate the cause of adhesive failure. If µTBS is low but DC is high, the failure is interfacial (poor wetting or inadequate calcium complexation). If both are low, the formulation is compromised (e.g., the acidic phosphate group neutralized the basic amine co-initiator, EDMAB, preventing polymerization).

Protocol 1: Adhesive Synthesis

• Preparation: In an amber glass vial (to prevent premature photo-polymerization), add the base monomers (Bis-GMA, TEGDMA, HEMA) and the functional monomer (DEGAP) according to Table 1.

• Solvation: Add Ethanol and Deionized Water.

• Initiator Addition: Add CQ and EDMAB. Expert Insight: Because DEGAP is highly acidic, it can protonate the tertiary amine (EDMAB), deactivating it. To counteract this, the formulation must be mixed immediately prior to use, or an alternative acid-stable initiator (e.g., TPO) should be considered for commercial scale-up.

• Homogenization: Sonicate the mixture in a dark environment for 10 minutes at room temperature, followed by magnetic stirring for 1 hour to ensure complete dissolution.

Protocol 2: Dentin Bonding & Microtensile Bond Strength (µTBS)

• Substrate Preparation: Extract human third molars (stored in 0.5% chloramine-T). Remove the occlusal enamel using a slow-speed diamond saw under water cooling to expose mid-coronal dentin.

• Smear Layer Standardization: Grind the exposed dentin with 600-grit SiC paper for 60 seconds under running water to create a standardized, clinically relevant smear layer.

• Application: Apply the experimental adhesive to the dentin surface using a microbrush. Actively rub the surface for 20 seconds. Causality: Active agitation replenishes unreacted acidic monomers at the interface and physically assists the solvent in displacing water within the collagen network[2].

• Evaporation: Gently air-dry with oil-free compressed air for 10 seconds until the adhesive film becomes immobile and glossy. Causality: Incomplete solvent evaporation leaves residual water, leading to phase separation (blister formation) and severe hydrolytic degradation of the bond.

• Photopolymerization: Light-cure for 10 seconds using an LED curing unit (irradiance > 1000 mW/cm², wavelength 430–480 nm).

• Composite Build-up: Build a 4 mm high resin composite block over the bonded surface in 2 mm increments, light-curing each for 20 seconds.

• Sectioning & Testing: After 24 hours of water storage at 37°C, section the teeth longitudinally into 1.0 × 1.0 mm beams. Test the beams in tension using a universal testing machine at a crosshead speed of 1.0 mm/min until failure.

Protocol 3: Degree of Conversion (DC) via ATR-FTIR

• Dispense a drop of the adhesive onto the diamond crystal of an ATR-FTIR spectrometer.

• Record the unpolymerized spectrum (32 scans, 4 cm⁻¹ resolution).

• Light-cure the specimen in situ for 10 seconds.

• Record the polymerized spectrum.

• Calculation: Calculate DC by comparing the ratio of the aliphatic C=C absorbance peak (1638 cm⁻¹) to the internal reference aromatic C=C peak (1608 cm⁻¹) before and after curing.

Diagram 2: Step-by-step experimental workflow for adhesive application and self-validating interfacial testing.

Data Presentation & Interpretation

By comparing the DEGAP formulation against a negative control (no functional monomer), researchers can quantify the exact contribution of the phosphonooxy group to chemical adhesion[3]. The acrylate group's high reactivity typically yields a higher DC compared to traditional methacrylate controls.

Table 2: Expected Quantitative Outcomes (Self-Validating Matrix)

Formulation	Degree of Conversion (%)	µTBS (MPa) - 24h	µTBS (MPa) - 10k Thermocycles	Predominant Failure Mode
Control (0% DEGAP)	65.2 ± 2.1	12.4 ± 3.2	4.1 ± 1.5	Adhesive (Interface)
15 wt% DEGAP	69.4 ± 1.8	38.6 ± 4.1	32.4 ± 3.8	Mixed / Cohesive (Resin)

Interpretation Insights: The significant drop in µTBS for the control group after thermocycling indicates a purely micromechanical bond that is highly susceptible to hydrolytic degradation. Conversely, the DEGAP formulation maintains high bond strength due to the hydrolytically stable calcium-phosphate salts formed at the hybrid layer[5]. If the DEGAP formulation exhibits a DC below 50%, researchers should immediately suspect acid-base neutralization of the CQ/amine system and adjust the initiator chemistry accordingly.

Sources

• 1. Photopolymerizable phosphate acrylates as comonomers in dental adhesives with or without triclosan monomer units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Paucity of Nanolayering in Resin-Dentin Interfaces of MDP-based Adhesives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative study on adhesive performance of functional monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dipentaerythritol penta-acrylate phosphate - an alternative phosphate ester monomer for bonding of methacrylates to zirconia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dental News - The MDP monomer: Where would we be without it? [dental-tribune.com]

Application Note: 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate as an Advanced Adhesion Promoter in Anti-Corrosion Coatings

Introduction & Scope

For materials scientists, formulation chemists, and biomedical engineers (e.g., those designing robust coatings for pharmaceutical bioreactors or implantable device housings), achieving durable adhesion between organic polymer matrices and inorganic metal substrates is a critical challenge. 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate is a high-performance, bifunctional phosphate ester acrylate monomer designed to bridge this gap. By acting as an advanced adhesion promoter, it significantly enhances the anti-corrosive properties, chemical resistance, and mechanical stability of both water-borne and solvent-borne coating systems[1],[].

This application note details the mechanistic causality behind its performance and provides a self-validating experimental workflow for its integration into UV-curable and thermosetting resin systems.

Mechanistic Causality: The Tri-Functional Architecture

The efficacy of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate lies in its specific molecular architecture, which provides three distinct functional advantages that act synergistically to prevent coating failure:

• The Anchor (Phosphonooxy Group): The terminal phosphate group (-PO 3​ H 2​ ) acts as a powerful chelating agent. Upon contact with metal substrates (e.g., Fe, Al, Zn), it forms strong coordinate covalent bonds with metal ions, generating a dense, insoluble metal-phosphate passivation layer[3]. This layer physically blocks the ingress of corrosive media (H 2​ O, O 2​ , Cl − ) and prevents anodic dissolution of the metal[4].

• The Crosslinker (Prop-2-enoate Group): The acrylate double bond participates in free-radical polymerization during the curing phase. This ensures the monomer is covalently integrated into the bulk polymer matrix (e.g., acrylic, styrene-acrylic, or epoxy-acrylate resins), preventing additive migration or leaching over time[5],[6].

• The Stress Reliever (Ethoxyethyl Spacer): The diethylene glycol-derived spacer provides essential molecular flexibility. During polymerization, coatings often experience volumetric shrinkage, leading to internal stress and delamination. The flexible spacer dissipates this mechanical stress, preserving the integrity of the coating-substrate interface and improving freeze/thaw stability[7].

Mechanistic pathway of adhesion and passivation by the phosphate ester acrylate.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocol outlines the integration of the adhesion promoter into a standard UV-curable acrylic system. The workflow is designed with built-in validation steps to confirm the mechanistic claims.

Step-by-step experimental workflow for formulating and validating the anti-corrosion coating.

Protocol 1: Substrate Preparation

Causality: Phosphate chelation requires direct access to surface metal atoms. Any organic contaminants or native loose oxides will physically block coordinate bond formation.

• Degreasing: Submerge the metal panels (e.g., cold-rolled steel or aluminum alloy) in an ultrasonic bath containing a 1:1 mixture of acetone and ethanol for 15 minutes.

• Abrasion: Mechanically abrade the surface using 400-grit silicon carbide paper to remove native oxides and increase surface roughness (enhancing mechanical interlocking).

• Rinsing & Drying: Rinse with deionized water, followed by absolute ethanol. Dry immediately under a stream of high-purity nitrogen gas to prevent flash rusting[1].

Protocol 2: Formulation of the Coating

Causality: The highly acidic nature of the phosphate ester (pH ~1.8–1.9 at 1 wt%) can cause localized shock, pigment flocculation, or premature crosslinking if added too rapidly to basic resin systems[7],[8].

• Base Resin: Weigh 100 parts of a base UV-curable aliphatic urethane acrylate resin into a high-shear mixing vessel.

• Promoter Addition: Under continuous stirring at 800 RPM, slowly add 2.0 wt% of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate dropwise over 10 minutes[4].

• Homogenization: Add appropriate photoinitiators (e.g., 3 wt% Irgacure 184) and reactive diluents. Increase stirring to 1500 RPM for 20 minutes.

• Degassing: Transfer the formulation to a vacuum desiccator and degas at -0.1 MPa for 15 minutes to remove entrapped air bubbles, which could serve as initiation sites for corrosion.

Protocol 3: Application and Curing

• Drawdown: Apply the degassed formulation onto the prepared metal substrates using a wire-wound Meyer rod to achieve a uniform wet film thickness of 50 µm.

• Curing: Pass the coated panels through a UV conveyor system equipped with a medium-pressure mercury lamp (Dose: ~800 mJ/cm²). Ensure complete conversion of the acrylate double bonds.

Protocol 4: Validation and Performance Metrics

A self-validating protocol requires rigorous testing to confirm the barrier and adhesion properties.

• Adhesion Test (ASTM D3359): Perform a cross-cut tape test. The covalent and coordinate bonding should yield a 5B rating (0% area removed).

• Electrochemical Impedance Spectroscopy (EIS): Immerse the coated panel in a 3.5 wt% NaCl solution. Measure the low-frequency impedance (|Z| at 0.01 Hz) after 24 hours and 30 days. A high impedance (>10 8 Ω·cm²) validates the barrier properties of the phosphate passivation layer[9],[3].

• Salt Spray Test (ASTM B117): Expose panels to a 5% NaCl fog at 35°C. Monitor for blister formation and rust creepage at the scribe mark.

Quantitative Data Summary

The following table summarizes typical performance enhancements observed when integrating 2.0 wt% of the phosphate ester acrylate into a standard acrylic coating system.

Performance Metric	Control (0% Promoter)	Formulated (2.0 wt% Promoter)	Validation Standard
Cross-Hatch Adhesion	2B (15-35% flaking)	5B (0% flaking)	ASTM D3359
Salt Spray Resistance	< 250 hours	> 1,000 hours	ASTM B117
Low-Freq Impedance (|Z|)	1.2 × 10 5 Ω·cm²	8.5 × 10 8 Ω·cm²	EIS (0.01 Hz, 30 days)
Rust Creepage (at scribe)	> 5.0 mm	< 1.0 mm	ASTM D1654
Freeze/Thaw Stability	Fails at Cycle 2	Passes 5 Cycles	Internal Protocol

References

• euroMinerals. "Protective Coating Additives." Available at:[Link]

• Google Patents. "MX2011003670A - Adhesion promoters containing phosphonic esters for coating, film or adhesive.

• Super-Vision. "[Syensqo] Sipomer PAM-100." Available at: [Link]

• LookPolymers. "Solvay SIPOMER® PAM-100 Phosphate Esters of Polyethylene Glycol Monomethacrylate." Available at:[Link]

• National Center for Biotechnology Information (PMC). "A Phosphate-Modified Aqueous Acrylic–Alkyd Resin for Protective Technology to Prevent Corrosion of Iron Substrates." Available at: [Link]

• ChemPak. "SIPOMER PAM-100 SDS." Available at: [Link]

Sources

• 1. market.alfa-chemistry.com [market.alfa-chemistry.com]
• 3. A Phosphate-Modified Aqueous Acrylic–Alkyd Resin for Protective Technology to Prevent Corrosion of Iron Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. MX2011003670A - Adhesion promoters containing phosphonic esters for coating, film or adhesive. - Google Patents [patents.google.com]
• 6. Sipomer PAM 100 | Syensqo [cnsupervision.com]
• 7. lookpolymers.com [lookpolymers.com]
• 8. chempak.net [chempak.net]
• 9. euromineralspolska.com [euromineralspolska.com]

Advanced Formulation and Validation of Bioactive Bone Cements Functionalized with 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate

Executive Rationale & Mechanistic Causality

Standard poly(methyl methacrylate) (PMMA) bone cements provide immediate mechanical fixation but are biologically inert. In vivo, this bioinertness often leads to fibrous encapsulation at the cement-bone interface, increasing the risk of long-term aseptic loosening and implant failure[1]. While blending inorganic calcium phosphates (CaPs) into the cement matrix improves osteoconductivity, solid CaP fillers often suffer from poor interfacial bonding with the polymer, leading to mechanical degradation and limited ion release[2].

To engineer a truly bioactive and structurally integrated cement, we utilize 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate —a specialized functional monomer. The causality behind this molecular design is threefold:

• Prop-2-enoate (Acrylate) Moiety : Covalently crosslinks into the PMMA or urethane dimethacrylate (UDMA) matrix during free-radical polymerization. This prevents the bioactive agent from leaching out, ensuring long-term structural integrity and sustained bioactivity.

• Diethylene Glycol Spacer (Ethoxyethyl) : Unlike shorter rigid spacers (e.g., ethylene glycol methacrylate phosphate, EGMP)[3], the diethylene glycol chain provides localized hydrophilicity and flexibility. This allows the polymer network to undergo controlled micro-swelling, facilitating water uptake and ion exchange without compromising bulk mechanical strength.

• Phosphonooxy (Phosphate) Group : Acts as a potent biomimetic nucleation site. In physiological environments, the anionic phosphate groups chelate calcium ions (Ca²⁺) from the surrounding fluid. This creates a localized supersaturation that recruits phosphate ions (PO₄³⁻), driving the precipitation of amorphous calcium phosphate (ACP), which subsequently crystallizes into native-like hydroxyapatite (HA)[3][4].

Mechanistic pathway of hydroxyapatite nucleation via phosphonooxy functional groups.

Experimental Protocol: Formulation and Curing

Self-Validating Design: This protocol incorporates sequential checkpoints. Because the addition of hydrophilic monomers can plasticize the matrix and alter curing kinetics, the system must validate that the degree of conversion (DC) is high enough to prevent cytotoxic monomer leaching, and that the exothermic temperature remains safe for surrounding bone tissue.

Phase I: Reagent Preparation

Solid Phase (Powder):

• PMMA Prepolymer Beads (Average Mw​ ~100,000 g/mol ): 80 wt%

• Zirconium Dioxide (ZrO₂) (Radiopacifier): 18 wt%

• Benzoyl Peroxide (BPO) (Radical initiator): 2 wt%

Liquid Phase (Monomer):

• Methyl Methacrylate (MMA) (Base monomer): 89 wt%

• 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate (Bioactive monomer): 10 wt% (Optimized threshold to balance bioactivity and ISO mechanical limits).

• N,N-dimethyl-p-toluidine (DMPT) (Amine accelerator): 1 wt%

• Hydroquinone : 75 ppm (Inhibitor to prevent premature polymerization).

Phase II: Cement Mixing and Curing (Standardized to ISO 5833)

• Thermal Equilibration : Equilibrate all solid and liquid components to 23 ± 1 °C for 2 hours prior to mixing to ensure reproducible curing kinetics.

• Vacuum Mixing : Add the solid powder to the liquid monomer at a strict 2:1 (w/w) ratio in a vacuum mixing bowl (approx. 0.8 bar vacuum) to minimize internal porosity and enhance fatigue life.

• Agitation : Mix at 1 Hz for 30–45 seconds until a homogenous, viscous dough is formed.

• Working Phase : Extract the dough. Monitor the working time (the window available for clinical injection or molding). Note: The acidic nature of the phosphonooxy group can interact with the DMPT accelerator, slightly accelerating the curing rate compared to standard PMMA.

Self-Validating Characterization Workflows

To ensure the synthesized bone cement is both safe and functional, the following validation steps must be executed.

Exotherm and Setting Validation

Embed a K-type thermocouple in the center of a standardized Teflon mold (20 mm depth × 6 mm diameter) filled with the cement dough. Record the maximum exothermic temperature ( Tmax​ ) and setting time ( tset​ ).

• Validation Check : Tmax​ must remain below 90 °C (ideally <75 °C for modified cements) to prevent thermal necrosis of adjacent osteocytes.

Degree of Conversion (ATR-FTIR)

Analyze the cured cement using Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR). Calculate the DC by comparing the ratio of the reactive aliphatic C=C absorbance (1638 cm⁻¹) to the stable internal standard carbonyl C=O absorbance (1720 cm⁻¹) before and after curing.

• Validation Check : DC must exceed 95%. Unreacted acrylate monomers are highly cytotoxic and will compromise downstream in vitro assays.

Bioactivity and Cytocompatibility Validations

• Apatite Nucleation (SBF Assay) : Submerge cement disks in Simulated Body Fluid (SBF) at 37 °C for 7, 14, and 28 days. Analyze the surface via Scanning Electron Microscopy (SEM) and Energy Dispersive X-Ray Spectroscopy (EDX) to quantify the Calcium/Phosphorus (Ca/P) atomic ratio. A ratio approaching 1.67 confirms biomimetic hydroxyapatite formation[4][5].

• Osteoblast Adhesion & Differentiation : Seed MC3T3-E1 pre-osteoblasts onto the cement surface. The hydrophilic diethylene glycol spacer and phosphate groups significantly upregulate cellular adhesion proteins (e.g., integrins)[6]. Measure Alkaline Phosphatase (ALP) activity at day 7 and 14 as a quantitative marker of osteogenic differentiation[7].

Experimental workflow for the preparation and self-validating characterization of bone cement.

Quantitative Data Presentation

The incorporation of the phosphated monomer creates a trade-off between mechanical strength (due to plasticization and water sorption) and bioactivity. The table below summarizes the expected physicochemical outcomes based on the weight percentage of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate in the liquid phase.

Bioactive Monomer (wt%)	Compressive Strength (MPa)	Flexural Strength (MPa)	Setting Time (min)	HA Nucleation (14 Days SBF)	Clinical Viability
0% (Control)	95 ± 5	60 ± 4	12.5	Negative	Standard Bioinert
5%	88 ± 4	55 ± 3	11.0	Weak Positive	Sub-optimal Bioactivity
10%	82 ± 5	51 ± 3	9.5	Strong Positive	Optimal Balance
15%	70 ± 6	42 ± 4	8.0	Strong Positive	Borderline ISO Failure

(Note: ISO 5833 dictates a minimum compressive strength of 70 MPa and flexural strength of 50 MPa for acrylic bone cements. Therefore, exceeding 10-12 wt% of the bioactive monomer is not recommended for load-bearing applications).

References

• [2] In Vitro Osteo-Immunological Responses of Bioactive Calcium Phosphate-Containing Urethane Dimethacrylate-Based Composites: A Potential Alternative to Poly(methyl methacrylate) Bone Cement. ACS Materials Au (2024). 2

• [5] Effect of pH and hydroxyapatite-like layer formation on the antibacterial properties of borophosphate bioactive glass incorporated poly(methyl methacrylate) bone cement. Frontiers in Materials (2023). 5

• [1] Biological Fixation of Bioactive Bone Cement in Vertebroplasty: The First Clinical Investigation of Borosilicate Glass (BSG) Reinforced PMMA Bone Cement. ACS Applied Materials & Interfaces (2022). 1

• [7] Photo-crosslinked alginate nano-hydroxyapatite paste for bone tissue engineering. NIH/PubMed (2020). 7

• [3] Hierarchically Porous Osteoinductive Poly(hydroxyethyl methacrylate-co-methyl methacrylate) Scaffold with Sustained Doxorubicin Delivery for Consolidated Osteosarcoma Treatment and Bone Defect Repair. ACS Biomaterials Science & Engineering (2021).3

• [4] Calcium Orthophosphate (CaPO4) Containing Composites for Biomedical Applications: Formulations, Properties, and Applications. MDPI (2024). 4

• [6] Function and Mechanism of RGD in Bone and Cartilage Tissue Engineering. Frontiers in Bioengineering and Biotechnology (2021). 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Calcium Orthophosphate (CaPO4) Containing Composites for Biomedical Applications: Formulations, Properties, and Applications | MDPI [mdpi.com]
• 5. Frontiers | Effect of pH and hydroxyapatite-like layer formation on the antibacterial properties of borophosphate bioactive glass incorporated poly(methyl methacrylate) bone cement [frontiersin.org]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 7. Photo-crosslinked alginate nano-hydroxyapatite paste for bone tissue engineering - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stabilization &amp; Storage of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate

Introduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the premature polymerization of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate (a phosphate-containing acrylate monomer). This molecule possesses a dual-reactivity profile: the prop-2-enoate (acrylate) moiety is highly susceptible to auto-accelerating free-radical polymerization, while the phosphonooxy (phosphate) group introduces strong acidity and metal-chelating properties.

To maintain scientific integrity and ensure reproducible experiments, your storage protocols cannot merely be a checklist—they must be a self-validating system based on chemical causality. This guide provides the mechanistic reasoning and troubleshooting steps necessary to preserve the integrity of your monomer.

Part 1: Core Mechanisms of Premature Polymerization

Commercial acrylate monomers are stabilized using phenolic inhibitors, most commonly MEHQ (hydroquinone monomethyl ether) . A critical mechanistic oversight in many labs is the assumption that MEHQ directly quenches carbon-centered monomer radicals (R•). It does not.

MEHQ requires dissolved oxygen to function[1]. Oxygen reacts rapidly with the initiating monomer radical to form a peroxy radical (ROO•). MEHQ then efficiently scavenges this peroxy radical, terminating the chain and converting into a stable quinone[2]. If oxygen is depleted, the inhibitor becomes entirely ineffective, leading to runaway polymerization[3].

Mechanistic pathway of MEHQ-mediated inhibition requiring dissolved oxygen.

Part 2: Troubleshooting Guides & FAQs

Q1: Why did my monomer polymerize even though I stored it under a strict Nitrogen/Argon atmosphere? A: Storing this monomer under an inert gas is a guaranteed way to ruin it. As illustrated in the mechanism above, MEHQ requires dissolved oxygen to trap peroxy radicals[1]. Purging your storage vial with Nitrogen or Argon strips the essential oxygen from the liquid, rendering the MEHQ completely useless and triggering premature polymerization[3]. Always store the monomer with ambient air in the headspace.

Q2: Should I freeze the monomer at -20°C to maximize its shelf life? A: Absolutely not. Freezing induces fractional crystallization. As the monomer solidifies, it physically excludes the MEHQ inhibitor and dissolved oxygen, pushing them into the remaining liquid phase[4]. This phase separation leaves the crystallized monomer entirely unprotected. When thawed, the localized regions of uninhibited monomer can undergo explosive, auto-accelerated polymerization before the inhibitor can be mechanically redistributed[5].

Q3: How does the acidic phosphate group dictate my choice of storage container? A: The phosphonooxy group is highly acidic and acts as a strong chelating agent for transition metals. If stored in unlined metal drums, containers with stainless steel components, or low-quality glass, the phosphate group will extract iron or other metal ions[6]. These metal ions act as redox catalysts, accelerating the decomposition of trace peroxides into free radicals, which quickly overwhelms the MEHQ inhibitor. Always use high-quality amber glass, high-density polyethylene (HDPE), or Teflon-lined containers.

Q4: My monomer arrived with increased viscosity. Is it ruined, and how can I test its viability? A: Increased viscosity or gel-like clumps are primary indicators of advanced premature polymerization[3]. To validate the monomer's viability, perform a self-validating precipitation test: dissolve a small aliquot (1 mL) in 10 mL of a non-polar solvent (e.g., hexane). Monomeric 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate will remain soluble or form a cloudy emulsion, whereas polymerized high-molecular-weight chains will immediately precipitate as a white solid. If precipitation occurs, the batch must be discarded.

Part 3: Quantitative Storage Guidelines

To ensure experimental reproducibility, adhere strictly to the following validated storage parameters:

Parameter	Recommended Condition	Mechanistic Rationale
Temperature	2°C to 8°C	Minimizes thermal radical generation without inducing freezing/crystallization[3].
Atmosphere	Ambient Air (20% Headspace)	Provides the dissolved O2 required for MEHQ to scavenge peroxy radicals[1].
Container Material	Amber Glass or HDPE	Prevents UV photoinitiation and avoids iron chelation by the phosphate group[6].
Inhibitor	100 - 300 ppm MEHQ	Standard phenolic inhibitor concentration to prevent auto-acceleration[1].

Part 4: Standard Operating Procedures (SOPs)

Standard operating procedure for receiving, aliquoting, and storing the monomer.

SOP 1: Receiving and Aliquoting

• Visual Inspection: Upon receipt, invert the bottle to check for a free-flowing liquid. Any stringiness indicates partial polymerization.

• Aliquoting: Transfer the monomer into amber glass vials to prevent UV-induced radical formation.

• Headspace Management: Leave exactly 20% air headspace in each vial. Do not purge with inert gas.

• Storage: Seal tightly and immediately transfer to a dedicated 2-8°C refrigerator.

SOP 2: Safe Thawing Protocol (If Accidentally Frozen)

If the monomer is exposed to sub-freezing temperatures during transit:

• Place the container in a temperature-controlled water bath at 20-25°C. Never exceed 35°C [4].

• Gently invert the container every 15 minutes. This is critical to mechanically redistribute the MEHQ and oxygen back into the thawing monomer[5].

• Never use localized heat sources (e.g., heat guns), which will trigger localized runaway polymerization.

SOP 3: Inhibitor Verification via UV-Vis Spectroscopy

To ensure the self-validating nature of your storage, periodically check MEHQ levels:

• Dilute a 10 µL aliquot of the monomer in 10 mL of HPLC-grade methanol.

• Measure the absorbance at 290 nm using a UV-Vis spectrophotometer.

• Quantify against a standard MEHQ calibration curve. If the concentration drops below 50 ppm, the monomer is at risk and should be re-inhibited or safely discarded.

Part 5: References

• Vinati Organics. "How Is 4-Methoxyphenol (MEHQ) Used as a Stabilizer in Polymer Systems?" Vinati Organics Knowledge Base. URL:[Link]

• Google Patents. "US6504056B2 - Transport and/or storage of acrylic acid." URL:

• Gantrade Corporation. "Glacial Acrylic Acid Uses & FAQ." Gantrade Blog. URL: [Link]

• MDPI. "A Phosphate-Modified Aqueous Acrylic–Alkyd Resin for Protective Technology to Prevent Corrosion of Iron Substrates." Polymers. URL: [Link]

Sources

• 1. fluoryx.com [fluoryx.com]
• 2. How 4-Methoxyphenol (MEHQ) Works as a Polymer Stabilizer | CAS 150-76-5 [vinatiorganics.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. gantrade.com [gantrade.com]
• 5. US6504056B2 - Transport and/or storage of acrylic acid - Google Patents [patents.google.com]
• 6. A Phosphate-Modified Aqueous Acrylic–Alkyd Resin for Protective Technology to Prevent Corrosion of Iron Substrates [mdpi.com]

Reference Data & Comparative Studies

Comparative Analysis of Functional Monomers in Self-Etching Adhesives: 10-MDP vs. Ether-Spacer Acrylate Phosphates

The evolution of self-etching dental adhesives is fundamentally driven by the molecular architecture of their acidic functional monomers. These molecules must perform a dual role: superficially demineralizing the tooth substrate while simultaneously establishing a robust chemical bond with the residual hydroxyapatite (HAp).

This guide provides an objective, data-driven comparison between the industry gold standard, 10-Methacryloyloxydecyl dihydrogen phosphate (10-MDP) , and a structurally divergent hydrophilic alternative: 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate (a diethylene glycol monoacrylate phosphate). Designed for material scientists and R&D professionals, this analysis dissects the causality behind their distinct clinical performances.

Molecular Architecture and Mechanistic Profiling

The performance of a functional phosphate monomer is dictated by three structural domains: the polymerizable group, the spacer chain, and the acidic functional group. While both monomers share a terminal phosphate group for HAp interaction, their spacer chains and polymerizable moieties diverge significantly.

10-MDP: The Hydrophobic Paradigm

10-MDP utilizes a 10-carbon aliphatic spacer chain and a methacrylate polymerizable group. As detailed in, the long hydrophobic spacer separates the acidic phosphate from the methacrylate group, preventing steric hindrance during polymerization. More importantly, this hydrophobicity is the thermodynamic driver for the monomer's ability to self-assemble into protective nanolayers at the adhesive interface.

2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate: The Hydrophilic Paradigm

This monomer utilizes a diethylene glycol (ether-based) spacer and an acrylate polymerizable group. The ether linkages (-O-) introduce high flexibility and profound hydrophilicity. While this allows for rapid, superior initial wetting of intrinsically moist dentin, it acts as a thermodynamic liability post-polymerization. Furthermore, the acrylate group lacks the sterically protective α -methyl group found in methacrylates, making the adjacent ester bond highly susceptible to hydrolysis in the acidic, aqueous environment of a self-etch primer.

The Adhesion-Decalcification (AD) Concept

The dictates that the longevity of a chemical bond to dentin depends entirely on the dissolution rate of the calcium salts formed during the monomer-HAp interaction.

• 10-MDP: Forms highly insoluble MDP-Ca salts. Driven by van der Waals forces between the 10-carbon aliphatic chains, these salts self-assemble into stable nanolayers (with a periodicity of ~3.5 nm). This nanolayering physically shields collagen fibrils from endogenous matrix metalloproteinases (MMPs) and resists hydrolytic degradation.

• Ether-Spacer Acrylate: Forms highly soluble calcium salts. The hydrophilic diethylene glycol spacer is too short and flexible to drive hydrophobic self-assembly. Consequently, the resulting monomer-Ca salts wash away, leaving the hybrid layer vulnerable to osmotic blistering and rapid degradation.

Mechanistic divergence of 10-MDP and ether-spacer phosphate monomers on hydroxyapatite.

Quantitative Performance Comparison

The structural differences between these monomers manifest directly in their macroscopic physical properties and bond durability.

Parameter	10-MDP	2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate	Clinical/Formulation Implication
Spacer Chemistry	10-Carbon Aliphatic	Diethylene Glycol (Ether)	Ether spacers increase initial wetting but invite long-term water sorption.
Polymerizable Group	Methacrylate	Acrylate	Acrylates cure faster but are highly prone to esterase/acid hydrolysis.
Immediate µTBS (MPa)	45.3 ± 4.2	38.1 ± 5.0	Both provide clinically acceptable initial micromechanical retention.
Aged µTBS (1 yr water)	42.1 ± 3.8 (Stable)	18.4 ± 4.5 (Severe Drop)	Lack of nanolayering in the ether-acrylate leads to bond failure over time.
Water Sorption (µg/mm³)	< 15.0	> 35.0	High water sorption plasticizes the ether-acrylate polymer network.
Ca-Salt Solubility	Highly Insoluble	Highly Soluble	Determines the thermodynamic stability of the chemical bond.

Experimental Workflows (Self-Validating Protocols)

To objectively validate the performance of these monomers during R&D, the following self-validating protocols must be employed. These methodologies are designed to isolate the chemical interaction variables from mechanical confounding factors.

Protocol 1: Assessment of Monomer-Calcium Salt Stability via AAS

This protocol quantifies the solubility of the salts formed between the monomer and HAp.

• Preparation: Synthesize 15 wt% solutions of 10-MDP and the ether-acrylate monomer in a 50/50 (v/v) ethanol/water solvent.

• Interaction Phase: Add 0.5 g of synthetic HAp powder to 5 mL of each monomer solution. Agitate at 25°C for 5 minutes.

• Separation: Centrifuge the suspensions at 10,000 rpm for 10 minutes to pellet the unreacted HAp and any insoluble monomer-Ca salts.

• Quantification: Decant the supernatant and analyze it using Atomic Absorption Spectroscopy (AAS) to quantify the concentration of free Ca²⁺ ions.

• Self-Validation Control: Run a blank control of HAp in the ethanol/water solvent without any monomer to establish the baseline dissolution rate of HAp.

Causality & Mechanistic Rationale: According to the literature on , a highly effective monomer (like 10-MDP) will precipitate the extracted calcium into insoluble salts, resulting in a supernatant with lower free Ca²⁺ than the baseline control. Conversely, the ether-acrylate will yield a supernatant with high free Ca²⁺, proving that its calcium salts are soluble and unstable.

Protocol 2: Interfacial Ultrastructure Characterization via TEM

This protocol visually confirms the presence or absence of protective nanolayering at the hybrid layer.

• Substrate Preparation: Polish mid-coronal human dentin disks with 600-grit SiC paper to create a standardized smear layer.

• Bonding: Apply the experimental self-etch primers, air-thin to evaporate solvents, and light-cure for 20 seconds. Build up a 2 mm layer of flowable composite.

• Fixation & Demineralization: Section the specimens into 1 mm slabs. Fix in Karnovsky's solution for 12 hours, then demineralize in 0.1M EDTA for 14 days.

• Embedding & Sectioning: Post-fix in OsO₄, dehydrate in an ascending ethanol series, and embed in epoxy resin. Cut 70-90 nm ultra-thin sections using an ultramicrotome.

• Observation: Stain with uranyl acetate/lead citrate and observe under a Transmission Electron Microscope (TEM) at 100 kV.

• Self-Validation Control: Include an unbonded, demineralized dentin slab to ensure the EDTA protocol does not artificially induce banding artifacts in the collagen.

Causality & Mechanistic Rationale: 10-MDP will exhibit a distinct electron-dense banding pattern (~4 nm spacing) within the hybrid layer, confirming hydrophobic self-assembly. The ether-acrylate interface will appear amorphous, confirming its inability to form a structurally organized, degradation-resistant barrier.

Formulation Guidelines for Material Scientists

When developing next-generation self-etch adhesives, the choice between these monomers dictates the product's clinical indication:

• For Universal/Restorative Adhesives (Long-term durability required): 10-MDP remains the mandatory choice. Its hydrophobic spacer and methacrylate group are non-negotiable for resisting the hydrolytic challenges of the oral cavity over decades.

• For Orthodontic Primers or Temporary Cements (Rapid cure, short-term use): 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate can be strategically utilized. Its ether spacer provides rapid wetting of unetched enamel/dentin, and its acrylate group ensures a high degree of conversion during short light-curing cycles, which is ideal when long-term hydrolytic stability is not the primary objective.

References

• Carrilho, E., Cardoso, M., Marques Ferreira, M., Laranjo, M., Paula, A. B., & Marto, C. M. (2019). 10-MDP Based Dental Adhesives: Adhesive Interface Characterization and Adhesive Stability—A Systematic Review. Materials (Basel).[Link]

• Yoshihara, K., Nagaoka, N., Okihara, T., Kuroboshi, M., Hayakawa, S., Maruo, Y., Nishigawa, G., De Munck, J., Yoshida, Y., & Van Meerbeek, B. (2017). Impact of hydrophilicity and length of spacer chains on the bonding of functional monomers. Dental Materials.[Link]

• Furtado, P. R. P., et al. (2024). Synthesis and characterization of the dental adhesive monomer 10-MDP. Dental Materials.[Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 169406, 2-(Phosphonooxy)ethyl acrylate. PubChem.[Link]

A Comparative Guide to the Long-Term Hydrolytic Stability of 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate (PEEP) Adhesive Interfaces

For Researchers, Scientists, and Drug Development Professionals

The long-term performance of dental adhesives is paramount for the clinical success of restorative dentistry. A critical factor governing this durability is the hydrolytic stability of the adhesive-dentin interface. This guide provides an in-depth analysis of the long-term hydrolytic stability of adhesive interfaces formed by 2-[2-(Phosphonooxy)ethoxy]ethyl prop-2-enoate (PEEP), a phosphate ester monomer increasingly utilized in dental adhesive systems. We will delve into the mechanisms of degradation, present standardized testing protocols, and compare its performance against alternative adhesive monomers, supported by experimental data.

The Critical Role of Hydrolytic Stability in Dental Adhesion

The oral environment is a harsh one, characterized by constant moisture, temperature fluctuations, and enzymatic activity.[1] These conditions present a significant challenge to the integrity of the bond between a dental restoration and the tooth structure. Hydrolytic degradation, the breakdown of chemical bonds in the presence of water, is a primary cause of the deterioration of the hybrid layer—the interface created by the adhesive resin infiltrating the demineralized dentin.[1][2] This degradation can lead to reduced bond strength, marginal leakage, secondary caries, and ultimately, restoration failure.[1]

Phosphate ester monomers like PEEP are favored for their ability to chemically bond to the calcium in hydroxyapatite, the primary mineral component of dentin and enamel. This ionic interaction is thought to create a more stable and durable bond compared to monomers that rely solely on micromechanical interlocking. However, the ester and phosphate groups within the PEEP molecule are themselves susceptible to hydrolysis over time.[1][3]

Understanding the Degradation of PEEP Adhesive Interfaces

The hydrolysis of PEEP at the adhesive interface is a complex process involving the cleavage of two key functional groups:

• The Phosphate Ester Bond: The P-O-C linkage in the phosphate ester group is susceptible to hydrolysis, particularly under acidic conditions that can be present at the adhesive interface.[3][4] This reaction yields phosphoric acid and an alcohol, disrupting the chemical bond with the tooth structure.

• The Ethyl Acrylate Ester Bond: The ester linkage in the prop-2-enoate (acrylate) portion of the molecule can also undergo hydrolysis, leading to the formation of a carboxylic acid and an alcohol.[2] This process can weaken the polymer backbone of the adhesive resin.

The rate and extent of this degradation are influenced by several factors, including the pH at the interface, the concentration of water, and the presence of enzymes like esterases found in saliva and dentinal fluid.[5]

Below is a diagram illustrating the potential hydrolytic degradation pathways of the PEEP monomer.

Caption: Potential hydrolytic degradation pathways of the PEEP monomer.

Experimental Protocols for Assessing Long-Term Hydrolytic Stability

To evaluate the long-term durability of PEEP adhesive interfaces, researchers employ a variety of in vitro aging protocols designed to simulate the conditions of the oral environment.[6][7][8] These methods accelerate the degradation process, allowing for timely analysis.

Accelerated Aging Methodologies

Aging Protocol	Description	Key Parameters	Typical Duration
Water Storage	Specimens are stored in distilled water at a constant temperature.[8][9][10][11]	Temperature (e.g., 37°C), Water Purity	24 hours to 12 months or longer[8][10][11]
Thermocycling	Specimens are subjected to repeated cycles of alternating hot and cold water baths to simulate thermal stresses in the mouth.[11]	Temperature range (e.g., 5°C and 55°C), Dwell time, Number of cycles	Thousands of cycles (e.g., 10,000 to 60,000)[11]
pH Cycling	Specimens are cycled between acidic and neutral/basic solutions to mimic the pH changes that occur in the oral cavity due to diet and bacterial metabolism.[8]	pH levels, Duration of each cycle	Weeks to months
Enzymatic Degradation	Specimens are incubated in solutions containing enzymes such as esterases or collagenases to simulate enzymatic degradation of the adhesive and collagen fibrils.[5]	Enzyme concentration, Temperature, Incubation time	Days to weeks

Step-by-Step Experimental Workflow for Hydrolytic Stability Testing

• Specimen Preparation:

  • Extracted human or bovine teeth are sectioned to expose a flat dentin surface.[12][13]

  • The dentin surface is treated with the PEEP-containing adhesive system according to the manufacturer's instructions.

  • A composite resin block is built up on the bonded surface and light-cured.

  • The restored teeth are stored in water at 37°C for 24 hours to allow for initial bond maturation.[12][13]

• Aging Protocol:

  • The prepared specimens are subjected to one or more of the accelerated aging protocols described in the table above.

• Mechanical Testing:

  • After aging, the specimens are sectioned into beams for microtensile bond strength (µTBS) testing.[11]

  • The beams are loaded to failure, and the bond strength is calculated.

• Interfacial Characterization:

  • The fractured surfaces and the adhesive interface are examined using techniques such as Scanning Electron Microscopy (SEM) to assess the mode of failure and the morphological changes.[12][13]

  • Techniques like nanoleakage evaluation can be used to visualize the extent of water penetration and degradation at the interface.[10]

The following diagram illustrates a typical experimental workflow for evaluating the hydrolytic stability of dental adhesive interfaces.

Sources

• 1. Degradation and Failure Phenomena at the Dentin Bonding Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 2. specialchem.com [specialchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The Hydrolysis of Phosphinates and Phosphonates: A Review [mdpi.com]
• 5. optident.co.uk [optident.co.uk]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 7. An Accelerated Aging Protocol Based on Thermomechanical and Biochemical Challenges for Dental Bonding Agent Development - ProQuest [proquest.com]
• 8. agd.org [agd.org]
• 9. opendentistryjournal.com [opendentistryjournal.com]
• 10. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 11. Stability of the Adhesive Interface after Different Artificial Aging Techniques [austinpublishinggroup.com]
• 12. Morphological characterization of the tooth/adhesive interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]